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Compound of Interest

Compound Name: 2-Hydrazino-1,3-benzoxazole

Cat. No.: B085069 Get Quote

Essential Safety and Handling Guide for 2-
Hydrazino-1,3-benzoxazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Hydrazino-1,3-
benzoxazole (CAS No. 15062-88-1). Adherence to these procedures is essential to ensure

personal safety and minimize environmental impact. This compound is a hazardous chemical

and should be handled with extreme caution by trained personnel only.

Hazard Identification and Classification
2-Hydrazino-1,3-benzoxazole is classified as a hazardous substance. The primary hazards

are summarized below.

GHS Hazard Classification:
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Hazard Class Category
GHS Hazard
Statement

Signal Word

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
Danger

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Warning

Serious Eye Irritation Category 2A
H319: Causes serious

eye irritation
Warning

Source: Aggregated GHS information from multiple suppliers.[1]

Due to its hydrazine functional group, this compound should be treated as a potential

carcinogen and mutagen with extreme caution, similar to the parent compound, hydrazine.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 2-Hydrazino-
1,3-benzoxazole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinobenzoxazole
https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://www.webwire.com/ViewPressRel.asp?aId=282229
https://www.benchchem.com/product/b085069?utm_src=pdf-body
https://www.benchchem.com/product/b085069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles causing

serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Prevents skin contact, as the

substance is harmful if

absorbed through the skin.

Body Protection
Flame-resistant lab coat and

full-length pants

Shields skin from accidental

spills and contact.

Footwear Closed-toe shoes Protects feet from spills.

Respiratory Protection
Use in a certified chemical

fume hood

Avoids inhalation of the

harmful dust or vapors. A

respirator may be required for

spill cleanup or if a fume hood

is not available, based on a

risk assessment.

Source: General guidelines for handling hydrazine derivatives.[4][5][6]

Safe Handling and Storage
Engineering Controls:

Always handle 2-Hydrazino-1,3-benzoxazole in a well-ventilated area, preferably within a

certified chemical fume hood.[6]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[7]

Handling Procedures:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[5]
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Wash hands thoroughly after handling, even if gloves were worn.[5]

Minimize the generation of dust when handling the solid form.

Storage:

Store in a cool, dry, dark, and well-ventilated area.[2]

Keep the container tightly sealed and store under an inert atmosphere if possible.[2]

Recommended storage temperature is -20°C.[4][7]

Store away from incompatible materials, such as strong oxidizing agents.[7]

First Aid Measures
In case of exposure, seek immediate medical attention and provide the safety data sheet to the

medical personnel.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[4][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][7]

Spill and Disposal Procedures
Spill Response:

Evacuate the area immediately.

Do not attempt to clean up a significant spill without proper training and PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed, labeled container for hazardous waste disposal.

Decontaminate the spill area with an appropriate solvent, followed by washing with soap and

water.

All materials used for cleanup should be disposed of as hazardous waste.
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Waste Disposal:

2-Hydrazino-1,3-benzoxazole and any contaminated materials must be disposed of as

hazardous waste.[9]

Collect waste in a dedicated, properly labeled, and sealed container.[10]

Do not dispose of this chemical down the drain or in regular trash.[10]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

proper disposal at an approved waste disposal facility.[11]

For empty containers, the first rinse should be collected and disposed of as hazardous

waste.[9]

Experimental Protocol: Weighing and Preparing a
Solution
This protocol outlines the steps for safely weighing the solid compound and preparing a

solution.

Preparation:

Ensure the chemical fume hood is operational.

Don the required PPE: lab coat, safety goggles, face shield, and chemical-resistant

gloves.

Designate a specific area within the fume hood for handling the compound.

Weighing:

Place an analytical balance inside the fume hood or use a draft shield.

Use a tared weigh boat or paper.

Carefully transfer the desired amount of 2-Hydrazino-1,3-benzoxazole to the weigh boat

using a clean spatula, minimizing dust creation.
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Securely close the primary container immediately after dispensing.

Solution Preparation:

Place a beaker or flask containing the desired solvent on a stir plate within the fume hood.

Carefully add the weighed 2-Hydrazino-1,3-benzoxazole to the solvent.

Use a small amount of solvent to rinse the weigh boat and add it to the solution to ensure

a complete transfer.

Allow the compound to dissolve completely with stirring.

Cleanup:

Dispose of the used weigh boat, gloves, and any other contaminated disposable materials

in the designated hazardous waste container.

Wipe down the spatula and the work area within the fume hood with a suitable solvent.

Wash hands thoroughly after completing the procedure and removing PPE.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 2-Hydrazino-1,3-benzoxazole

Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Step 1

Work in Chemical Fume Hood

Step 2

Handling Operation
(Weighing, Transfer, etc.)

Step 3

Return to Secure Storage
(-20°C, Inert Atmosphere)

After Use

Cleanup

Step 4

Decontaminate Work Area & Equipment Dispose of Waste
(Collect in Labeled Hazardous Waste Container)

Remove PPE

Wash Hands Thoroughly

Step 5

Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hydrazino-1,3-benzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b085069?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinobenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinobenzoxazole
https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://www.webwire.com/ViewPressRel.asp?aId=282229
https://www.webwire.com/ViewPressRel.asp?aId=282229
https://en.wikipedia.org/wiki/Hydrazine
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://www.usbio.net/biochemicals/418153/2-Hydrazino-1%2C3-benzoxazole/data-sheet
https://store.apolloscientific.co.uk/storage/msds/OR40570_msds.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_2_Benzoxazole_5_carboxylic_Acid_A_Procedural_Guide.pdf
https://ehs.yale.edu/sites/default/files/files/hazardous-waste-management.pdf
https://www.benchchem.com/product/b085069#personal-protective-equipment-for-handling-2-hydrazino-1-3-benzoxazole
https://www.benchchem.com/product/b085069#personal-protective-equipment-for-handling-2-hydrazino-1-3-benzoxazole
https://www.benchchem.com/product/b085069#personal-protective-equipment-for-handling-2-hydrazino-1-3-benzoxazole
https://www.benchchem.com/product/b085069#personal-protective-equipment-for-handling-2-hydrazino-1-3-benzoxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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